Cas no 5076-72-2 (Benzene,1-ethoxy-4-methoxy-)

Benzene,1-ethoxy-4-methoxy- structure
Benzene,1-ethoxy-4-methoxy- structure
Product Name:Benzene,1-ethoxy-4-methoxy-
CAS No:5076-72-2
MF:C9H12O2
MW:152.190382957458
CID:377567
Update Time:2025-04-19

Benzene,1-ethoxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethoxy-4-methoxy-
    • 1-ethoxy-4-methoxybenzene
    • p-methoxyphenetole
    • Ethyl p-methoxyphenyl ether
    • p-Ethoxyanisole
    • Inchi: 1S/C9H12O2/c1-3-11-9-6-4-8(10-2)5-7-9/h4-7H,3H2,1-2H3
    • InChI Key: FTFNFGIOGXKJSP-UHFFFAOYSA-N
    • SMILES: CCOC1C=CC(OC)=CC=1

Computed Properties

  • Exact Mass: 152.08376
  • Monoisotopic Mass: 152.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 95.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Density: 0.988
  • Boiling Point: 221.2°Cat760mmHg
  • Flash Point: 81.2°C
  • Refractive Index: 1.486
  • PSA: 18.46

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